Cas no 2248359-43-3 (2-(3-Fluoro-1-adamantyl)propanoic acid)

• Product Name: 2-(3-Fluoro-1-adamantyl)propanoic acid
• CAS No: 2248359-43-3
• MF: C₁₃H₁₉FO₂
• MW: 226.287167787552
• CID: 6296286
• PubChem ID: 137939874
• Update Time: 2025-10-15

2-(3-Fluoro-1-adamantyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-1-adamantyl)propanoic acid
• 2248359-43-3
• 2-(3-fluoroadamantan-1-yl)propanoic acid
• EN300-6507691

• Inchi： 1S/C13H19FO2/c1-8(11(15)16)12-3-9-2-10(4-12)6-13(14,5-9)7-12/h8-10H,2-7H2,1H3,(H,15,16)
• InChI Key： RZWOIRHLDSXLHI-UHFFFAOYSA-N
• SMILES： FC12CC3CC(C1)CC(C(C(=O)O)C)(C2)C3

Computed Properties

• Exact Mass: 226.13690801g/mol
• Monoisotopic Mass: 226.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Fluoro-1-adamantyl)propanoic acid

Introduction to 2-(3-Fluoro-1-adamantyl)propanoic acid (CAS No. 2248359-43-3)

2-(3-Fluoro-1-adamantyl)propanoic acid (CAS No. 2248359-43-3) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its adamantane core, which is a tricyclic cyclohexane derivative, and the presence of a fluoro substituent at the 3-position of the adamantyl group. The combination of these structural features endows the compound with a range of interesting properties and potential applications.

The adamantane scaffold is well-known for its exceptional stability and rigidity, making it an attractive building block for various chemical and biological applications. The introduction of a fluoro substituent at the 3-position of the adamantyl group further enhances the compound's chemical and physical properties, such as its lipophilicity, electronic properties, and biological activity. These attributes have led to increased interest in 2-(3-Fluoro-1-adamantyl)propanoic acid for use in drug discovery, materials science, and other advanced research areas.

In the context of medicinal chemistry, 2-(3-Fluoro-1-adamantyl)propanoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes in the inflammatory pathway.

Beyond its medicinal applications, 2-(3-Fluoro-1-adamantyl)propanoic acid has also been investigated for its use in materials science. The rigid structure of the adamantane core provides excellent thermal stability and mechanical strength, making it suitable for applications in polymer science and nanotechnology. Studies have shown that incorporating this compound into polymer matrices can enhance their mechanical properties and thermal resistance, which is particularly valuable in industries such as aerospace and automotive manufacturing.

The synthesis of 2-(3-Fluoro-1-adamantyl)propanoic acid typically involves multi-step procedures that capitalize on the unique reactivity of the adamantane scaffold. One common approach involves the fluorination of 1-adamantyl propanoic acid followed by further functionalization to achieve the desired structure. Advances in synthetic methods have made it possible to produce this compound with high purity and yield, facilitating its broader application in research and development.

In terms of safety and handling, while 2-(3-Fluoro-1-adamantyl)propanoic acid is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and all handling should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for 2-(3-Fluoro-1-adamantyl)propanoic acid are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As our understanding of its properties deepens, it is likely that we will see more innovative applications emerge, further solidifying its importance in the scientific community.